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Compound of Interest

Compound Name: Diethyl hexacosanedioate

Cat. No.: B15219495 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

diethyl hexacosanedioate. Adherence to these procedures is critical for ensuring laboratory

safety and environmental protection. Given that a specific Safety Data Sheet (SDS) for diethyl
hexacosanedioate is not readily available, a cautious approach, treating the substance as

potentially hazardous, is mandatory. All procedures must be conducted in accordance with your

institution's Environmental Health and Safety (EHS) guidelines and local regulations.

Immediate Safety and Hazard Assessment
Before handling diethyl hexacosanedioate for disposal, it is crucial to understand its potential

hazards. In the absence of a specific SDS, data from similar long-chain diesters, such as

diethyl adipate and diethyl sebacate, can provide guidance on general characteristics.

Table 1: Comparative Physicochemical Properties of Diethyl Esters
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Property Diethyl Adipate Diethyl Sebacate
Diethyl
Hexacosanedioate
(Estimated)

CAS Number 141-28-6[1][2] 110-40-7 69435-64-9

Molecular Formula C10H18O4[2] C14H26O4 C30H58O4

Appearance Colorless liquid[1][2] Colorless liquid Waxy solid or liquid

Solubility in Water Insoluble[2][3] Slightly soluble Insoluble

Flash Point 110 °C / 230 °F[1] >110 °C Likely >110 °C

Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling diethyl hexacosanedioate waste:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.

Body Protection: A lab coat.

Waste Characterization and Regulatory Compliance
Proper disposal is governed by a framework of regulations, primarily the Resource

Conservation and Recovery Act (RCRA) at the federal level in the United States.[4][5] State

and local regulations may impose additional requirements.

Is Diethyl Hexacosanedioate a Hazardous Waste?

A chemical waste is generally considered hazardous if it exhibits characteristics of ignitability,

corrosivity, reactivity, or toxicity.[6] Without specific data for diethyl hexacosanedioate, it is

prudent to manage it as a hazardous waste.[7]

Key Regulatory Steps:
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Hazardous Waste Determination: Assume the waste is hazardous unless you have definitive

data to the contrary and approval from your institution's EHS department.

Consult Local Regulations: Always consult your institution's EHS office and local waste

disposal regulations to ensure full compliance.[8][9]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of diethyl
hexacosanedioate.

Table 2: Diethyl Hexacosanedioate Disposal Protocol
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Step Action Detailed Instructions

1 Waste Collection

Collect waste diethyl

hexacosanedioate in a

designated, compatible

container. Plastic containers

are often preferred over glass

to minimize breakage risks.[5]

The container must be in good

condition with no leaks.[7]

2 Labeling

Immediately label the waste

container with a "Hazardous

Waste" tag.[5][7] The label

must include the full chemical

name ("Diethyl

hexacosanedioate"), the

quantity of waste, the date of

generation, your name and

department, and any known

hazards.[5] Do not use

abbreviations or chemical

formulas.[7]

3 Waste Segregation

Store the waste container in a

designated satellite

accumulation area. Segregate

it from incompatible materials,

such as strong oxidizing

agents, acids, and bases.[5]

[10]

4 Container Management

Keep the waste container

securely closed except when

adding waste.[7]

5 Disposal Request Contact your institution's EHS

department to schedule a

waste pickup.[5][7] Follow their
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specific procedures for

requesting a disposal service.

6 Empty Container Disposal

If the original container is to be

disposed of, it must be triple-

rinsed with a suitable solvent.

The rinsate must be collected

and treated as hazardous

waste.[7] After rinsing, the

container may be disposed of

as regular trash, but confirm

this with your EHS department.

[7][11]

Disposal Methods to Avoid:

DO NOT dispose of diethyl hexacosanedioate down the drain.[11][12] Its insolubility in

water and potential environmental impact make this unsafe.

DO NOT dispose of diethyl hexacosanedioate in the regular trash.[5]

Spill Management
In the event of a spill, follow these procedures:

Ensure Safety: Alert others in the area and ensure proper ventilation.

Containment: Absorb the spill with an inert material such as sand, earth, or a universal

absorbent.[9][10]

Collection: Carefully collect the absorbed material and place it in a sealed, labeled container

for disposal as hazardous waste.

Decontamination: Clean the spill area thoroughly.

Reporting: Report the spill to your laboratory supervisor and EHS department.
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Experimental Workflow and Disposal Decision
Diagram
The following diagram illustrates the decision-making process for the proper disposal of diethyl
hexacosanedioate.
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Waste Diethyl Hexacosanedioate Generated

Is the container empty?

Collect in a designated hazardous waste container

No

Triple-rinse with appropriate solvent

Yes

Label container: 'Hazardous Waste', full chemical name, date, etc.

Collect rinsate as hazardous waste Dispose of rinsed container as non-hazardous waste (confirm with EHS)

Store in designated satellite accumulation area

Segregate from incompatible materials

Contact EHS for waste pickup

EHS manages final disposal

Click to download full resolution via product page

Caption: Disposal workflow for diethyl hexacosanedioate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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